molecular formula C10H8O2S2 B8803526 [2,2'-Bithiophene]-3-acetic acid CAS No. 114973-62-5

[2,2'-Bithiophene]-3-acetic acid

Cat. No.: B8803526
CAS No.: 114973-62-5
M. Wt: 224.3 g/mol
InChI Key: LCRTYYNSHRTINI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2,2'-Bithiophene]-3-acetic acid is a useful research compound. Its molecular formula is C10H8O2S2 and its molecular weight is 224.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

114973-62-5

Molecular Formula

C10H8O2S2

Molecular Weight

224.3 g/mol

IUPAC Name

2-(2-thiophen-2-ylthiophen-3-yl)acetic acid

InChI

InChI=1S/C10H8O2S2/c11-9(12)6-7-3-5-14-10(7)8-2-1-4-13-8/h1-5H,6H2,(H,11,12)

InChI Key

LCRTYYNSHRTINI-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)C2=C(C=CS2)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 500 ml flask, 5.5 g (22 mmol) of ethyl (2,2′-bithiophene)-3-acetate dissolved in 50 ml of methanol was added, followed by 200 ml of 15% aqueous sodium hydroxide solution. The solution was refluxed for 3 hours. After cooling down the mixture to room temperature, the solution was concentrated via methanol removal using rotary evaporation. The aqueous solution was washed with diethyl ether, and then acidified with HCl to pH 1 upon which precipitation occurs. The white precipitate was dissolved in CH2Cl2 (150 ml×3) and the organic portion was collected. Chloroform was removed using a rotary evaporator after drying over magnesium sulfate to yield 4.7 g of white solid 96% yield. 1H-NMR (CDCl3): 7.34 (dd, 1H), 7.25 (d, 1H), 7.18 (dd, 1H), 7.08 (dd, 1H), 7.06 (d, 1H), 3.80 (s, 2H).
Name
ethyl (2,2′-bithiophene)-3-acetate
Quantity
5.5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two
Yield
96%

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